5-chloro-2-methoxy-N-(4-((2-methyl-6-morpholinopyrimidin-4-yl)amino)phenyl)benzamide

• Molecular Formula: C23H24ClN5O3
• Molecular Weight: 453.9 g/mol
• IUPAC Name: 5-chloro-2-methoxy-N-[4-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C23H24ClN5O3/c1-15-25-21(14-22(26-15)29-9-11-32-12-10-29)27-17-4-6-18(7-5-17)28-23(30)19-13-16(24)3-8-20(19)31-2/h3-8,13-14H,9-12H2,1-2H3,(H,28,30)(H,25,26,27)
• InChI Key: DOSUUZVKBTYZOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)NC3=CC=C(C=C3)NC(=O)C4=C(C=CC(=C4)Cl)OC

Description

5-Chloro-2-methoxy-N-(4-((2-methyl-6-morpholinopyrimidin-4-yl)amino)phenyl)benzamide: is an organic building block.

• It serves as an intermediate in the synthesis of glyburide, a medication used to treat type 2 diabetes .

Preparation Methods

• The synthetic route involves several steps, starting from commercially available precursors.
• One reported method begins with the diazotization of 2-methoxy-4-morpholin-4-ylbenzenamine, followed by coupling with 5-chloro-2-aminopyrimidine.
• The resulting compound undergoes further reactions to yield the target benzamide .
• Industrial production methods may vary, but the key steps remain consistent.

Chemical Reactions Analysis

Reactions: This compound can participate in various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The primary product is the benzamide itself, with variations depending on reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other compounds.

Biology: Investigated for potential biological activities.

Medicine: Its role in glyburide synthesis highlights its relevance in diabetes treatment.

Industry: May find applications in pharmaceuticals and fine chemicals.

Mechanism of Action

Molecular Targets: Glyburide, derived from this compound, acts on ATP-sensitive potassium channels in pancreatic beta cells.

Pathway: By inhibiting these channels, it enhances insulin secretion, aiding glucose control.

Comparison with Similar Compounds

Uniqueness: Its specific combination of functional groups sets it apart.

Similar Compounds: While I don’t have a comprehensive list, related compounds include other benzamides and pyrimidine derivatives.